Cas no 903282-25-7 (2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide
• CAS No: 903282-25-7
• MF: C₂₄H₂₀ClN₃O₂
• MW: 417.887504577637
• CID: 5494590
• Update Time: 2025-06-14

2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide

• Inchi： 1S/C24H20ClN3O2/c1-14-9-10-16(12-15(14)2)23(29)22-21(26)20(19-8-3-4-11-28(19)22)24(30)27-18-7-5-6-17(25)13-18/h3-13H,26H2,1-2H3,(H,27,30)
• InChI Key： PHYKECGINILHQP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(Cl)=C2)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(C)C(C)=C2)=C1N

Additional information on 2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide

Comprehensive Overview of 2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide (CAS No. 903282-25-7)

The compound 2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide, identified by its CAS No. 903282-25-7, is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This indolizine derivative is characterized by its unique structural features, including an amino group, a chlorophenyl moiety, and a dimethylbenzoyl substituent. These functional groups contribute to its potential biological activities, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly exploring compounds like 2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide for their potential applications in modulating specific biological pathways. Its structural complexity and functional diversity position it as a promising candidate for further investigation in areas such as kinase inhibition and signal transduction modulation.

The synthesis of CAS No. 903282-25-7 involves multi-step organic reactions, including amide coupling and aromatic substitution, which are well-documented in the literature. The compound's purity and stability are critical factors for its use in research, and rigorous analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. These methodologies align with the growing emphasis on reproducibility and data integrity in scientific research, topics that are frequently discussed in academic and industrial circles.

One of the key trends in modern pharmacology is the exploration of heterocyclic compounds for their therapeutic potential. Indolizine derivatives, in particular, have shown promise due to their ability to interact with various biological targets. The presence of a carboxamide group in 2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide enhances its binding affinity to proteins, a feature that is highly sought after in the design of enzyme inhibitors. This aligns with the current focus on structure-activity relationships (SAR) and computational drug design, which are frequently searched topics in scientific databases.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in contemporary medicine. By targeting specific molecular pathways, CAS No. 903282-25-7 could offer new avenues for overcoming resistance mechanisms observed in various diseases. This resonates with the broader scientific community's efforts to develop next-generation therapeutics, a topic that dominates discussions in conferences and publications.

In addition to its pharmacological applications, 2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide is also studied for its physicochemical properties. Parameters such as solubility, logP, and bioavailability are critical for its development as a drug candidate. These properties are often optimized through medicinal chemistry strategies, reflecting the industry's shift toward rational drug design and high-throughput screening.

The compound's relevance extends to the field of chemical biology, where it is used as a tool to probe biological systems. Its ability to selectively interact with proteins makes it valuable for target identification and mechanistic studies. This application is particularly significant in the era of omics technologies, where understanding molecular interactions is paramount.

As the scientific community continues to explore the potential of CAS No. 903282-25-7, collaborations between academia and industry are expected to accelerate its development. The compound's versatility and unique properties make it a standout in the crowded landscape of pharmaceutical research. With ongoing advancements in synthetic methodologies and biological assays, the future holds exciting possibilities for this molecule.

In summary, 2-amino-N-(3-chlorophenyl)-3-(3,4-dimethylbenzoyl)indolizine-1-carboxamide represents a fascinating area of study with broad implications for drug discovery and chemical biology. Its structural features, combined with its potential applications, make it a compound worth watching in the years to come.